Cas no 2172549-54-9 (5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172549-54-9
• MF: C₁₁H₁₈F₃N₃O
• MW: 265.275332927704
• CID: 5812979
• PubChem ID: 165591083
• Update Time: 2025-10-30

5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• [5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593506
• 2172549-54-9

• Inchi： 1S/C11H18F3N3O/c1-7(2)4-5-10-9(6-18)15-16-17(10)8(3)11(12,13)14/h7-8,18H,4-6H2,1-3H3
• InChI Key： NBIBPTKYMUGDOG-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(CO)N=N1)CCC(C)C)(F)F

Computed Properties

• Exact Mass: 265.14019669g/mol
• Monoisotopic Mass: 265.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172549-54-9)

The compound 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172549-54-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This triazole-derived compound combines a 3-methylbutyl side chain with a trifluoropropan-2-yl group, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its methanol functionality, which offers opportunities for derivatization and conjugation with other bioactive molecules.

In the context of modern drug discovery, 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,3-triazole-4-ylmethanol represents an important intermediate for the synthesis of novel heterocyclic compounds. The presence of both fluorine atoms and a triazole ring in its structure makes it particularly valuable for medicinal chemistry applications, as these moieties are known to enhance metabolic stability and bioavailability. Recent studies have explored its potential as a building block for kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies.

The synthesis of CAS 2172549-54-9 typically involves click chemistry approaches, leveraging the efficient formation of the 1,2,3-triazole core. This methodology aligns with the growing demand for green chemistry solutions in industrial applications, as it often proceeds under mild conditions with high atom economy. The compound's lipophilic character, imparted by the 3-methylbutyl chain, makes it particularly interesting for formulations requiring enhanced membrane permeability, a key consideration in CNS drug development and agricultural chemical design.

From an analytical perspective, 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol presents interesting challenges and opportunities for characterization. Advanced techniques such as NMR spectroscopy (particularly 19F NMR due to the trifluoromethyl group) and mass spectrometry are essential for quality control and structural verification. The compound's chromatographic behavior has been studied extensively, with reverse-phase HPLC emerging as the preferred method for purity assessment in most research applications.

In material science applications, derivatives of 2172549-54-9 have shown promise as components in functional materials, particularly those requiring specific electronic properties or surface modifications. The triazole moiety's ability to participate in hydrogen bonding and metal coordination makes it valuable for designing supramolecular architectures and catalysts. Recent patent literature suggests growing interest in its use for developing advanced polymer additives with improved thermal stability.

The safety profile of 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol continues to be evaluated through standard toxicological studies. While comprehensive data may still be emerging, preliminary research indicates that proper handling procedures should be followed, as with most organofluorine compounds. Researchers are advised to consult current SDS documentation and implement appropriate laboratory safety protocols when working with this substance.

Looking toward future applications, CAS 2172549-54-9 is being investigated for its potential in bioconjugation chemistry, where its reactive groups could serve as attachment points for biomolecules or imaging probes. This aligns with current trends in theranostics and targeted drug delivery systems. Additionally, its structural features make it a candidate for development as a fluorescent tag or molecular probe in biochemical assays.

For researchers sourcing 5-(3-methylbutyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol, it's important to verify the certificate of analysis and purity specifications from suppliers. The compound's stability under various storage conditions (particularly regarding moisture sensitivity and temperature requirements) should be carefully considered for long-term research projects. Current market trends suggest growing availability from specialized fine chemical manufacturers catering to the pharmaceutical intermediates sector.

In conclusion, 2172549-54-9 represents an intriguing case study in modern heterocyclic chemistry, combining multiple pharmacophoric elements in a single scaffold. Its versatility as a synthetic intermediate, combined with the increasing importance of fluorinated compounds in life sciences, ensures continued research interest. As synthetic methodologies advance and biological screening becomes more sophisticated, we can anticipate new applications emerging for this structurally complex molecule in both academic and industrial settings.